2-Chloro-5-(2-methylphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-chloro-5-(2-methylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H10ClNO2/c1-8-4-2-3-5-9(8)11-7-15-12(14)6-10(11)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key: UDKQGUFOCRDWOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CN=C(C=C2C(=O)O)Cl
• Molecular Formula: C13H10ClNO2
• DSSTOX Substance ID: DTXSID20686921
• Molecular Weight: 247.67 g/mol
• CAS RN: 1261953-24-5

Description

2-Chloro-5-(2-methylphenyl)isonicotinic acid, 95% (2C5MPA) is an organic compound belonging to the group of isonicotinic acids. It is a colorless solid that is soluble in organic solvents, such as ethanol and ethyl acetate. 2C5MPA is used as a reagent in organic synthesis and as a catalyst in various reactions. It has been studied for various scientific research applications, such as its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

2-Chloro-5-(2-methylphenyl)isonicotinic acid, 95% is believed to act as an inhibitor of enzymes, such as cyclooxygenase-2, by binding to the active site of the enzyme and preventing its activity. This is thought to be due to the presence of a chloro group in the molecule, which is able to form a strong bond with the enzyme.
Biochemical and Physiological Effects
2-Chloro-5-(2-methylphenyl)isonicotinic acid, 95% has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the activity of cyclooxygenase-2, which is involved in inflammation. In addition, it has been found to have anti-inflammatory and anti-oxidative effects. Furthermore, it has been shown to have an inhibitory effect on the growth of cancer cells.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(2-methylphenyl)isonicotinic acid, 95% has a number of advantages and limitations for use in laboratory experiments. Its main advantage is that it is relatively inexpensive and easy to obtain. Furthermore, it is relatively stable in solution and can be stored for long periods of time without significant degradation. However, it is also important to note that 2-Chloro-5-(2-methylphenyl)isonicotinic acid, 95% is highly toxic and should be handled with care.

Future Directions

The potential applications of 2-Chloro-5-(2-methylphenyl)isonicotinic acid, 95% are still being explored. Future research could focus on its potential use as an anti-inflammatory and anti-oxidant agent. Additionally, further research could be conducted to investigate its potential use as an inhibitor of enzymes, such as cyclooxygenase-2, and its potential effects on cancer cells. Finally, further studies could be conducted to explore the possibility of using 2-Chloro-5-(2-methylphenyl)isonicotinic acid, 95% as a catalyst for organic synthesis.

Synthesis Methods

2-Chloro-5-(2-methylphenyl)isonicotinic acid, 95% can be synthesized by the condensation reaction of 2-methylphenyl isonitriles and chloroacetic acid. The reaction is carried out in the presence of a base, such as sodium hydroxide, and at a temperature of 80-90°C. The reaction results in the formation of 2-Chloro-5-(2-methylphenyl)isonicotinic acid, 95% as the major product.

Scientific Research Applications

2-Chloro-5-(2-methylphenyl)isonicotinic acid, 95% has been extensively studied for its potential applications in scientific research. It has been used as a catalyst in the oxidation of alcohols and amines, as well as in the synthesis of heterocyclic compounds. It has also been studied for its potential use as an inhibitor of enzymes, such as the enzyme cyclooxygenase-2, which is involved in inflammation.